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Dihydrogen Borate in Acid-Base Equilibrium

The dihydrogen borate anion (H₂BO₃⁻) appears in the stepwise dissociation of boric acid. The quantitative

data from a general table of acid and base strength is summarized below for easy reference [1].

Acid Name Acid Formula Ka Base Name Base Formula

Boric Acid H₃BO₃ 5.8 × 10⁻¹⁰ Dihydrogen borate ion H₂BO₃⁻

Dihydrogen borate ion H₂BO₃⁻ 1.8 × 10⁻¹³ Hydrogen borate ion HBO₃²⁻

Hydrogen borate ion HBO₃²⁻ 1.6 × 10⁻¹⁴ Borate ion BO₃³⁻

> Interpretation of the Data: The relatively small Ka value for boric acid (5.8 × 10⁻¹⁰) confirms it is a very

weak acid. The subsequent, even smaller Ka values for H₂BO₃⁻ and HBO₃²⁻ indicate that the second and

third dissociation steps are extremely unfavorable, making the BO₃³⁻ anion a relatively strong base in

aqueous solutions [1].
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The equilibrium between borate ions and other molecules is crucial in practical applications. Research shows

that dihydrogen borate (H₂BO₃⁻) can form complexes with poly(vinyl alcohol) (PVA) in dilute aqueous

solutions [2].

Binding Behavior: The amount of borate bound to PVA increases with rising borax concentration,

eventually reaching a maximum asymptote at high concentrations [2].
Equilibrium Constant Variation: The complexation equilibrium constant is not fixed; it decreases,

then increases, and finally decreases again with increasing borax concentration. This is due to a
balance between [2]:

Electrostatic Repulsion: Negatively charged borate ions repel the negatively charged PVA-
borate complexes.

Charge Shielding: At higher concentrations, free sodium (Na⁺) ions shield the charges, making
the complexes behave more like neutral polymers.

The following diagram illustrates this dynamic equilibrium process.
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Dynamic equilibrium of PVA-borate complexation [2]
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Stabilization in a Host Lattice

Dihydrogen borate is typically a transient species in solution, but it can be stabilized under specific

conditions. A key study successfully isolated and stabilized the BO(OH)₂⁻ anion (dihydrogen borate) by

crystallizing it within a hydrogen-bonded host lattice of a urea-containing compound,

(CH₃)₄N⁺BO(OH)₂⁻·2(NH₂)₂CO·H₂O [3].

Stabilization Mechanism: The urea host lattice features parallel, unidirectional channels. The
dihydrogen borate anions are trapped within these channels and stabilized through extensive

hydrogen bonding with their nearest neighbors [3].
Research Significance: This demonstrates a method to isolate and study otherwise elusive species,

which is critical for understanding their fundamental chemistry and structure.

Graphviz for Diagramming Chemical Processes

Graphviz is a powerful tool for programmatically creating clear and consistent diagrams, which is ideal for

documenting chemical equilibria and experimental workflows [4] [5]. The example below shows a generic

experimental workflow applicable to studying such systems.
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General workflow for equilibrium studies [2] [6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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